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Compound of Interest

Compound Name: L-Valine-13C5,15N

Cat. No.: B136322 Get Quote

Essential Safety and Handling Guide for L-
Valine-13C5,15N
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling L-Valine-13C5,15N. The following

procedures ensure safe operational handling and disposal of this stable isotope-labeled amino

acid.

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling L-Valine-13C5,15N, the

following personal protective equipment is recommended.
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PPE Category Item Specification

Eye Protection Safety Goggles
Must have side-shields to

protect against splashes.

Hand Protection Protective Gloves

Impervious gloves are

recommended. Inspect gloves

prior to use.

Body Protection Impervious Clothing

A lab coat or other protective

clothing to prevent skin

contact.

Respiratory Protection Suitable Respirator

A dust mask (type N95 or

equivalent) should be used if

ventilation is inadequate or if

handling generates dust.

Operational Plan: Handling and Storage
Proper handling and storage are crucial to maintain the integrity of L-Valine-13C5,15N and to

prevent contamination or accidental exposure.

Handling:

Avoid inhalation of dust and contact with skin and eyes.[1][2]

Use in a well-ventilated area, preferably with an appropriate exhaust ventilation system.[1][3]

Wash hands thoroughly after handling and before breaks.[3]

Do not eat, drink, or smoke in the laboratory where this substance is handled.[1]

Storage:

Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area.[1]
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Protect from direct sunlight and sources of ignition.[1]

Recommended storage temperature is -20°C for powder form and -80°C when in solvent.[1]

Some suppliers may recommend room temperature storage; always refer to the supplier-

specific storage conditions.[3][4]

Emergency Procedures
First-Aid Measures:

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water, occasionally lifting the upper and lower

eyelids. Remove contact lenses if present and

easy to do. Continue to rinse for at least 15

minutes. Seek prompt medical attention.[1][2]

Skin Contact

Rinse skin thoroughly with plenty of water.

Remove contaminated clothing and shoes. If

irritation persists, seek medical attention.[1][2]

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[1][2]

Accidental Release Measures: In the event of a spill, follow these steps to ensure safe

containment and cleanup:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.
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Personal Protection: Wear full personal protective equipment, including respiratory

protection.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Avoid dispersal of dust

into the air.

Cleanup:

For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled

container for disposal.[3]

For solutions, absorb with an inert, non-combustible material such as diatomite or

universal binders.[1]

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with alcohol.[1]

Disposal: Dispose of the contaminated material in accordance with approved waste disposal

procedures.[1]

Disposal Plan
Dispose of L-Valine-13C5,15N and its containers in accordance with local, state, and federal

regulations.

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[3]

Combustible Solvent Disposal: The material may be dissolved or mixed with a combustible

solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[3]

Containers: Handle uncleaned containers as you would the product itself. Do not mix with

other waste.

Workflow for Handling and Disposal
The following diagram illustrates the key steps in the operational workflow for L-Valine-
13C5,15N, from receipt of the material to its final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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